N-1,9-dioxaspiro[5.5]undec-4-yl-4-methyl-2-piperidin-1-ylpyrimidine-5-carboxamide

• IUPAC Name: N-(1,9-dioxaspiro[5.5]undecan-4-yl)-4-methyl-2-piperidin-1-ylpyrimidine-5-carboxamide
• InChI: InChI=1S/C20H30N4O3/c1-15-17(14-21-19(22-15)24-8-3-2-4-9-24)18(25)23-16-5-10-27-20(13-16)6-11-26-12-7-20/h14,16H,2-13H2,1H3,(H,23,25)
• InChI Key: VMIVVJCWVPJUDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)NC2CCOC3(C2)CCOCC3)N4CCCCC4
• Molecular Formula: C20H30N4O3
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of similar spirocyclic piperidine derivatives involves complex organic reactions, including nitrile lithiation/alkylation and 1,4-addition reactions with nitroalkanes, followed by reduction and cyclization processes. These methodologies provide a foundation for synthesizing structurally related compounds, offering insights into the synthetic strategies applicable to N-1,9-dioxaspiro[5.5]undec-4-yl-4-methyl-2-piperidin-1-ylpyrimidine-5-carboxamide (Smith et al., 2016).

Molecular Structure Analysis

Molecular structure analysis, particularly using X-ray crystallography, provides detailed insights into the atomic arrangement and stereochemistry of compounds. For molecules within the same class, structural determinations confirm configurations and highlight the importance of molecular interactions in determining physical and chemical properties (Baylis et al., 1993).

Chemical Reactions and Properties

Spirocyclic compounds, including this compound, often undergo reactions that highlight their reactivity and potential for further functionalization. These reactions include ring contractions and expansions, which can be pivotal in synthesizing analogs with varying biological activities (Duhamel et al., 1986).

Physical Properties Analysis

The physical properties of spirocyclic compounds are influenced by their molecular structure. These properties include solubility, melting point, and crystallinity, which are critical for understanding the compound's behavior in various environments and its suitability for pharmaceutical formulations. Detailed analyses using techniques like DFT and quantum chemical computations provide insights into the theoretical physical properties of these compounds (Zeng et al., 2021).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological molecules, are key to understanding the pharmacological potential of spirocyclic compounds. Studies involving synthesis and evaluation of derivatives highlight the significance of substituents and structural motifs in modulating these properties for therapeutic purposes (Kambappa et al., 2017).